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Cat. No.: S883048

Get Quote

Compound Identification and Properties

The table below summarizes the key identifiers and properties of the labeled and unlabeled compounds for

comparison.

Property Methyl Paraben-13C6 Unlabeled Methyl Paraben

CAS Number 1581694-95-2 [1] [2] 99-76-3 [3] [2]

Molecular
Formula

C²13C6H8O3 [1] [2] C8H8O3 [3]

Molecular
Weight

158.10 g/mol [1] [2] 152.15 g/mol [3]

IUPAC Name Methyl 4-hydroxybenzoate-13C6 [1] Methyl 4-hydroxybenzoate [3]

Synonyms Methyl 4-hydroxybenzoate-13C6, Methyl Paraben-
13C6 [1]

Methyl p-hydroxybenzoate,
Nipagin M, E218 [3]

Chemical
Structure

Six carbon-12 (12C) atoms in the benzene ring are
replaced by carbon-13 (13C) atoms [1].

Standard aromatic phenol ester
structure [3].
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Applications and Role in Research

Methyl Paraben-13C6 is a stable isotope-labeled analog specifically designed for research, primarily

serving as an internal standard in quantitative analysis. Its key function and a specific research application

are outlined below.

Methyl Paraben-13C6 Use as Internal Standard Quantitative Analysis
via LC-MS/GC-MS

Accurate Measurement of
Unlabeled Methyl Paraben

in Complex Samples

Click to download full resolution via product page

Role of Methyl Paraben-13C6 in analytical workflows

Primary Function: It is used as an internal standard for quantitative analysis by techniques like LC-
MS, GC-MS, and NMR [1]. Because it is chemically identical to unlabeled methylparaben but heavier,

it allows scientists to account for sample loss and instrument variability during analysis, leading to
highly precise measurements [1].

Specific Research Application: A 2023 pharmacokinetic study used deuterated methylparaben (a
similar stable isotope-labeled compound) in a dermal cream applied to human volunteers. This

approach allowed researchers to track the absorption, distribution, and excretion of the compound
without interference from parabens already present in the body from other sources [4].

Pricing and Availability

Based on the search results, Methyl Paraben-13C6 is marketed explicitly for research use only and is not

for sale to patients [1].

Item Detail

Availability Sold by chemical suppliers like MedChemExpress (MCE) and Santa Cruz

Biotechnology (SCBT) for research purposes [1] [2].

Example
Price

$388.00 for 1 mg from Santa Cruz Biotechnology [2]. MedChemExpress lists 1 mg as in

stock, with 5 mg and 10 mg available upon quote [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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